Cas no 74815-33-1 (Benzamide, 3-formyl-N-(1-methylethyl)-)

Benzamide, 3-formyl-N-(1-methylethyl)- structure
74815-33-1 structure
Product Name:Benzamide, 3-formyl-N-(1-methylethyl)-
CAS No:74815-33-1
MF:C11H13NO2
MW:191.226423025131
CID:1770163
PubChem ID:85990933
Update Time:2025-04-21

Benzamide, 3-formyl-N-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzamide, 3-formyl-N-(1-methylethyl)-
    • SCHEMBL15652250
    • 74815-33-1
    • 3-formyl-N-isopropylbenzamide
    • Inchi: 1S/C11H13NO2/c1-8(2)12-11(14)10-5-3-4-9(6-10)7-13/h3-8H,1-2H3,(H,12,14)
    • InChI Key: HQHPARMNYBGWDR-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CC=C(C=O)C=1)NC(C)C

Computed Properties

  • Exact Mass: 191.094628657g/mol
  • Monoisotopic Mass: 191.094628657g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 213
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 46.2Ų
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